Cas no 2172144-15-7 (3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid)

• Product Name: 3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid
• CAS No: 2172144-15-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5842110
• PubChem ID: 165536017
• Update Time: 2025-05-26

3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid
• EN300-1521167
• 2172144-15-7
• 3-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-4-methylpentanoic acid

• Inchi： 1S/C28H36N2O5/c1-5-28(6-2,26(33)30-24(18(3)4)15-25(31)32)17-29-27(34)35-16-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h7-14,18,23-24H,5-6,15-17H2,1-4H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： DBIWECZJLCPUNN-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(CC)CC)NC(CC(=O)O)C(C)C

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid

3-{2-Ethyl-2-{(9H-Fluoren-9-yl)methoxycarbonylamino}methylbutanamido}-4-methylpentanoic Acid: A Comprehensive Overview

The compound with CAS No. 2172144-15-7, named 3-{2-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonylamino}methylbutanamido}-4-methylpentanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamido moiety, and a pentanoic acid backbone. The integration of these functional groups makes it a versatile molecule for research and development in fields such as drug delivery systems, materials science, and biotechnology.

The Fmoc group, represented by the {(9H-fluoren-9-yl)methoxycarbonyl}amino moiety, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests its potential role in controlling the reactivity of the amide bond during chemical reactions. Recent studies have highlighted the importance of Fmoc groups in enhancing the stability and specificity of peptide-based drugs. This compound's structure allows for precise control over the chemical environment, making it an ideal candidate for exploring novel drug delivery mechanisms.

The butanamido group attached to the ethyl-substituted methyl chain introduces additional flexibility and functionality to the molecule. This structural feature enables the compound to interact with various biological systems, potentially acting as a scaffold for enzyme inhibitors or receptor agonists. Researchers have recently demonstrated that similar molecules can serve as effective modulators of cellular signaling pathways, opening new avenues for therapeutic interventions.

The pentanoic acid backbone provides a hydrophilic anchor point for the molecule, enhancing its solubility in aqueous environments. This property is crucial for applications in drug delivery systems, where solubility often determines bioavailability. Moreover, the methyl substitution at position 4 of the pentanoic acid backbone introduces steric effects that can influence molecular interactions with biological targets.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. These studies have revealed that the spatial arrangement of functional groups significantly impacts its binding affinity to target proteins. For instance, simulations suggest that the Fmoc group could act as a recognition element for specific enzymes, while the butanamido moiety may serve as a binding site for nucleic acids or other biomolecules.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving Fmoc protection strategies and peptide coupling techniques. The synthesis process requires meticulous control over reaction conditions to ensure high purity and yield. Researchers have recently developed more efficient synthetic routes using microwave-assisted chemistry and catalytic systems, which could significantly reduce production costs and improve scalability.

Applications of this compound extend beyond traditional pharmaceuticals. Its unique structure makes it a promising candidate for use in advanced materials such as self-healing polymers and stimuli-responsive gels. For example, preliminary experiments indicate that this compound can act as a cross-linking agent in hydrogels, imparting enhanced mechanical properties and responsiveness to external stimuli like pH changes or temperature variations.

From an environmental standpoint, this compound's biodegradability has been a subject of recent interest. Studies suggest that under certain conditions, it can undergo enzymatic degradation due to its peptide-like bonds. This property is advantageous for applications requiring controlled release mechanisms or eco-friendly formulations.

In conclusion, 3-{2-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonylamino}methylbutanamido}-4-methylpentanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its complex structure offers unique opportunities for innovation in drug design, material science, and sustainable chemistry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing modern scientific endeavors.